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Compound of Interest

Compound Name: ONO 207

Cat. No.: B14802169

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of
the prostaglandin analog ONO-207, also known as 13,14-Dihydrodinoprost. Adherence to
these protocols is crucial for maintaining the compound's integrity and ensuring experimental
reproducibility.

Compound Information

e Product Name: ONO-207

Synonyms: 13,14-dihydro PGF2a, 13,14-Dihydrodinoprost[1][2]

Chemical Formula: C20H3605[1][3]

Molecular Weight: 356.5 g/mol [1]

CAS Number: 27376-74-5[1][2][3]

General Handling and Safety Precautions

ONO-207 should be handled with care, treating it as a potentially hazardous substance.[1]
Standard laboratory safety protocols should be strictly followed.
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields, a lab coat, and chemical-resistant gloves.

« Ingestion and Inhalation: Do not ingest or inhale the compound. Avoid creating dust or
aerosols. All handling of the solid compound or concentrated solutions should be performed
in a well-ventilated area or a chemical fume hood.[1]

o Skin and Eye Contact: Avoid direct contact with skin and eyes. In case of accidental contact,
flush the affected area with copious amounts of water for at least 15 minutes and seek
medical attention.[1]

e Hygiene: Wash hands thoroughly after handling the compound.[1]

Storage

Proper storage is critical to maintain the stability and shelf-life of ONO-207.

e Long-Term Storage: ONO-207 is typically supplied as a solution in methyl acetate and
should be stored at -20°C for long-term stability.[1] Under these conditions, the compound is
stable for at least two years.[1][2]

e Aqueous Solutions: Agueous solutions of ONO-207 are not recommended for storage for
more than one day due to the potential for hydrolysis and degradation, a common
characteristic of prostaglandin analogs.[1][4]

Suantitative Data €

Parameter Value Source(s)
Storage Temperature -20°C [1]
_ > 2 years (in methyl acetate at
Shelf-Life [1][2]
-20°C)

o ) ~100 mg/mL in Ethanol,
Solubility in Organic Solvents ) ) [1]
DMSO, Dimethylformamide

Solubility in Aqueous Buffer ~10 mg/mL in PBS (pH 7.2) [1]
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Experimental Protocols
Protocol 1: Preparation of Stock Solutions in Organic
Solvents

This protocol describes the preparation of a high-concentration stock solution of ONO-207 in
an organic solvent.

Materials:

ONO-207 (as supplied in methyl acetate)

Anhydrous ethanol, DMSO, or dimethylformamide

Sterile, conical-bottom glass vials with PTFE-lined caps

Nitrogen gas source with a gentle stream delivery system

Calibrated micropipettes

Procedure:

Allow the vial of ONO-207 solution in methyl acetate to equilibrate to room temperature
before opening to prevent condensation.

e Under a gentle stream of nitrogen gas, carefully evaporate the methyl acetate solvent.

e Once the solvent is fully evaporated, immediately add the desired volume of the chosen
organic solvent (e.g., ethanol, DMSO) to the vial to achieve the target concentration (e.g., 10
mg/mL).

o Cap the vial tightly and vortex gently until the compound is completely dissolved.

o For storage, aliquot the stock solution into smaller volumes in separate vials to avoid
repeated freeze-thaw cycles.

» Store the aliquoted stock solutions at -20°C.
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Protocol 2: Preparation of Aqueous Working Solutions

This protocol outlines the preparation of a working solution of ONO-207 in an aqueous buffer
for immediate use in experiments.

Materials:

e ONO-207 stock solution in an organic solvent (from Protocol 1)
e Agqueous buffer of choice (e.g., PBS, pH 7.2)

« Sterile microcentrifuge tubes or vials

Procedure:

e Thaw an aliquot of the ONO-207 organic stock solution.

o Calculate the volume of the stock solution required to achieve the desired final concentration
in the aqueous buffer.

¢ Add the calculated volume of the stock solution to the appropriate volume of the aqueous
buffer.

» Vortex the solution gently to ensure it is thoroughly mixed. Due to the lower solubility in
aqueous solutions, ensure the final concentration does not exceed the solubility limit (e.g.,
~10 mg/mL in PBS).

e Use the freshly prepared aqueous solution in your experiment immediately.

o Important: Do not store the agueous solution for more than one day.[1] Discard any unused
portion.

Visualizations
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ONO-207 Solution Preparation Workflow
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Caption: Workflow for the preparation of ONO-207 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dihydrodinoprost)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14802169#handling-and-storage-of-ono-207-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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